Cas no 2680780-37-2 (benzyl N-(6-chloro-3-fluoropyridin-2-yl)carbamate)

• Product Name: benzyl N-(6-chloro-3-fluoropyridin-2-yl)carbamate
• CAS No: 2680780-37-2
• MF: C₁₃H₁₀ClFN₂O₂
• MW: 280.682105541229
• CID: 5847727
• PubChem ID: 165906568
• Update Time: 2025-10-29

benzyl N-(6-chloro-3-fluoropyridin-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2680780-37-2
• EN300-28285997
• benzyl N-(6-chloro-3-fluoropyridin-2-yl)carbamate

• Inchi： 1S/C13H10ClFN2O2/c14-11-7-6-10(15)12(16-11)17-13(18)19-8-9-4-2-1-3-5-9/h1-7H,8H2,(H,16,17,18)
• InChI Key： SREXHENLUHFYCW-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=N1)NC(=O)OCC1C=CC=CC=1)F

Computed Properties

• Exact Mass: 280.0414834g/mol
• Monoisotopic Mass: 280.0414834g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 51.2Ų

Additional information on benzyl N-(6-chloro-3-fluoropyridin-2-yl)carbamate

Benzyl N-(6-Chloro-3-Fluoropyridin-2-Yl)Carbamate: A Comprehensive Overview

Benzyl N-(6-chloro-3-fluoropyridin-2-yl)carbamate, with the CAS number 2680780-37-2, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a benzyl group with a pyridine ring substituted with chlorine and fluorine atoms. The presence of these halogens imparts distinctive electronic and steric properties to the molecule, making it a valuable component in various chemical applications.

The synthesis of benzyl N-(6-chloro-3-fluoropyridin-2-yl)carbamate involves a series of well-established organic reactions. Typically, the process begins with the preparation of the pyridine derivative, followed by the introduction of the benzyl group through nucleophilic substitution or coupling reactions. The use of modern catalytic systems has significantly enhanced the efficiency and selectivity of these reactions, ensuring high yields and purity of the final product. Recent advancements in catalytic asymmetric synthesis have also opened new avenues for producing enantiomerically enriched versions of this compound, which are highly sought after in pharmaceutical research.

One of the most notable applications of benzyl N-(6-chloro-3-fluoropyridin-2-yl)carbamate is in the field of agrochemistry. This compound has been identified as a potent inhibitor of certain enzymes involved in plant growth regulation. Its ability to modulate hormone signaling pathways makes it a promising candidate for developing next-generation herbicides and plant growth regulators. Field trials conducted in various regions have demonstrated its efficacy in controlling weeds without adverse effects on crop health, highlighting its potential for sustainable agriculture.

In addition to its agricultural applications, benzyl N-(6-chloro-3-fluoropyridin-2-yl)carbamate has garnered attention in medicinal chemistry. Research indicates that this compound exhibits selective binding to specific protein targets associated with neurodegenerative diseases such as Alzheimer's and Parkinson's. Preclinical studies have shown that it can inhibit the aggregation of amyloid-beta peptides, a hallmark of Alzheimer's disease, suggesting its potential as a therapeutic agent. Furthermore, its fluorinated pyridine moiety contributes to improved pharmacokinetic properties, enhancing its bioavailability and reducing toxicity.

The structural versatility of benzyl N-(6-chloro-3-fluoropyridin-2-yl)carbamate also lends itself to applications in materials science. Its ability to form stable coordination complexes with transition metals has been exploited in the development of novel catalysts for industrial processes such as olefin polymerization and oxidation reactions. Recent studies have focused on tailoring its structure to enhance catalytic activity and stability under harsh reaction conditions, paving the way for industrial-scale applications.

From an environmental standpoint, benzyl N-(6-chloro-3-fluoropyridin-2-yl)carbamate has been subjected to rigorous ecotoxicological assessments to ensure its safe use in agricultural and industrial settings. These studies have demonstrated that it degrades efficiently under aerobic conditions, minimizing its environmental footprint. Regulatory agencies have also recognized its compliance with international standards for chemical safety, further solidifying its position as a reliable chemical entity.

In conclusion, benzyl N-(6-chloro-3-fluoropyridin-2-y1l)carbamate stands out as a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical properties, coupled with recent advancements in synthesis and application techniques, continue to drive innovation in both academic and industrial research. As ongoing studies unravel new potentials for this compound, it is poised to play an increasingly important role in shaping future technologies and therapies.